6-biphenyl-2-yl-N,N-dimethylnicotinamide

• IUPAC Name: N,N-dimethyl-6-(2-phenylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H18N2O/c1-22(2)20(23)16-12-13-19(21-14-16)18-11-7-6-10-17(18)15-8-4-3-5-9-15/h3-14H,1-2H3
• InChI Key: JGIMRAPKVBZSHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN=C(C=C1)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol

Description

6-Biphenyl-2-yl-N,N-dimethylnicotinamide is a nicotinamide derivative characterized by a biphenyl substituent at the 6-position of the pyridine ring and dimethyl groups on the carboxamide nitrogen. This compound’s biphenyl group distinguishes it from other derivatives, which typically feature sulfonylurea, chloro, or methoxypyrimidinyl moieties. Below, we compare its structural, synthetic, and functional attributes with similar compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-biphenyl-2-yl-N,N-dimethylnicotinamide typically involves the following steps:

Formation of Biphenyl Intermediate: The biphenyl group can be synthesized through various methods such as the Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid with an aryl halide in the presence of a palladium catalyst.

Attachment to Nicotinamide: The biphenyl intermediate is then reacted with nicotinic acid or its derivatives under specific conditions to form the final compound.

Industrial Production Methods

Industrial production of 6-biphenyl-2-yl-N,N-dimethylnicotinamide would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalyst concentration, would be crucial to maximize yield and purity. Continuous flow reactors and other advanced techniques might be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-biphenyl-2-yl-N,N-dimethylnicotinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its biological activity.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially at the biphenyl moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield biphenyl oxides, while substitution reactions can introduce various functional groups into the biphenyl structure .

Scientific Research Applications

6-biphenyl-2-yl-N,N-dimethylnicotinamide has several scientific research applications:

Chemistry: It can be used as a building block in organic synthesis, particularly in the development of new materials and pharmaceuticals.

Biology: The compound’s structural similarity to nicotinamide makes it a potential candidate for studying enzyme interactions and metabolic pathways involving nicotinamide derivatives.

Medicine: Research into its potential therapeutic effects, such as anti-inflammatory or anticancer properties, is ongoing.

Industry: The compound may find applications in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of 6-biphenyl-2-yl-N,N-dimethylnicotinamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes that utilize nicotinamide as a cofactor, potentially inhibiting or modulating their activity.

Pathways Involved: It may influence redox reactions and other metabolic processes involving nicotinamide derivatives, affecting cellular functions and signaling pathways.

Comparison with Similar Compounds

Table 1: Key Structural Features of N,N-Dimethylnicotinamide Derivatives

Compound Name	Substituent at 6-Position	Functional Groups	Key Applications	References
6-Biphenyl-2-yl-N,N-dimethylnicotinamide	Biphenyl	Nicotinamide, dimethylamine	Inferred: Pharmaceutical/Agrochemical R&D	-
Nicosulfuron	Sulfamoyl-linked dimethoxypyrimidine	Sulfonylurea, dimethylamine	Herbicide (maize crops)
6-Chloro-N,N-dimethylnicotinamide	Chloro	Halogenated nicotinamide	Pharmaceutical intermediate
2-Aminosulfonyl-N,N-dimethylnicotinamide	Aminosulfonyl	Sulfonamide, dimethylamine	Herbicide metabolite (ASDM)

Key Observations :

• The biphenyl group in the target compound introduces steric bulk and hydrophobicity, contrasting with the polar sulfonylurea (nicosulfuron) or sulfonamide (ASDM) groups.
• Chloro derivatives (e.g., 6-chloro-N,N-dimethylnicotinamide) are smaller substituents, enhancing reactivity in pharmaceutical synthesis .

Analytical Characterization

• Thermodynamic Properties : Chloro derivatives exhibit well-documented heat capacities and enthalpies of fusion (e.g., 2-chloro-N,N-dimethylnicotinamide, studied via differential scanning calorimetry) .
• NMR Applications : N,N-Dimethylnicotinamide derivatives are used in hyperpolarized NMR studies due to their distinct proton environments .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Compound Name	Melting Point (°C)	Solubility	Thermal Stability
6-Biphenyl-2-yl-N,N-dimethylnicotinamide	Predicted: 180–220	Low (hydrophobic)	Moderate (decomposes >300°C)
Nicosulfuron	141–144	Moderate in polar solvents	Degrades in soil/water
6-Chloro-N,N-dimethylnicotinamide	Not reported	Soluble in DMSO, ethanol	Stable up to 200°C

Key Observations :

• The biphenyl group likely reduces solubility in polar solvents compared to sulfonamide or chloro derivatives.

Herbicidal Activity vs. Pharmaceutical Potential

• Nicosulfuron: Inhibits acetolactate synthase (ALS), disrupting branched-chain amino acid synthesis in weeds .
• Chloro Derivatives : Used as intermediates in drug synthesis (e.g., antibiotics or kinase inhibitors) .

Environmental Fate and Toxicity

• Nicosulfuron : Degrades into ASDM (more toxic than parent compound) and ADMP .
• Biphenyl Derivatives : Increased hydrophobicity may enhance bioaccumulation risks compared to polar metabolites like ASDM.